
A Comparative Guide to the Infrared Spectra of
Pinacol and Pinacolone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1678379 Get Quote

For researchers, scientists, and professionals in drug development, infrared (IR) spectroscopy

serves as a powerful analytical tool for the identification and differentiation of chemical

compounds. This guide provides a detailed comparison of the IR spectra of pinacol and its

rearranged isomer, pinacolone, highlighting the key spectral features that allow for their

unambiguous distinction.

Distinguishing Functional Groups: A Tale of Two
Spectra
The primary difference between pinacol and pinacolone lies in their functional groups. Pinacol

is a diol, characterized by two hydroxyl (-OH) groups, while pinacolone is a ketone, containing

a carbonyl (C=O) group. This fundamental structural variance gives rise to distinct IR

absorption patterns.

The most telling feature in the IR spectrum of pinacol is a broad and strong absorption band in

the region of 3550-3230 cm⁻¹, which is characteristic of the O-H stretching vibration of the

hydroxyl groups.[1][2] Conversely, the IR spectrum of pinacolone is defined by a sharp,

intense peak around 1715 cm⁻¹, indicative of the C=O stretching vibration of the ketone.[1][2]

[3] The presence of one of these peaks and the absence of the other is the clearest indicator

for differentiating between the two compounds.
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The following table summarizes the key IR absorption frequencies for pinacol and pinacolone,

providing a quick reference for spectral analysis.

Functional
Group

Vibration
Type

Pinacol
(cm⁻¹)

Pinacolone
(cm⁻¹)

Intensity Appearance

Hydroxyl (-

OH)
O-H Stretch 3550-3230 Absent Strong Broad

Carbonyl

(C=O)
C=O Stretch Absent ~1715 Strong Sharp

Alkyl (C-H) C-H Stretch 2985-2942 ~2969, 2874
Medium-

Strong
Sharp

Carbon-

Oxygen
C-O Stretch ~1200 Absent Medium Sharp

Logical Workflow for Spectral Analysis
The following diagram illustrates the decision-making process for identifying pinacol or

pinacolone based on their IR spectra.
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Acquire IR Spectrum

Broad peak at 3550-3230 cm⁻¹?

Sharp, strong peak at ~1715 cm⁻¹?

No

Compound is Pinacol

Yes

Compound is Pinacolone

Yes

Inconclusive or Impure Sample

No

Click to download full resolution via product page

Caption: Decision tree for identifying pinacol and pinacolone from IR spectra.

Experimental Protocols
Accurate spectral acquisition is paramount for reliable compound identification. The following

are standard protocols for obtaining the IR spectra of solid (pinacol) and liquid (pinacolone)

samples.

Protocol for Solid Samples (Pinacol)
This protocol utilizes the thin solid film method, which is suitable for non-volatile solids.

Materials:

Pinacol sample (approx. 50 mg)

Volatile solvent (e.g., methylene chloride or acetone)

Salt plates (e.g., NaCl or KBr)
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Pasteur pipette

Beaker or vial

FT-IR spectrometer

Procedure:

Place approximately 50 mg of the solid pinacol into a clean, dry beaker or vial.[4]

Add a few drops of a suitable volatile solvent, such as methylene chloride, to dissolve the

solid.[4]

Using a Pasteur pipette, place one to two drops of the resulting solution onto the surface of a

clean, dry salt plate.[4]

Allow the solvent to fully evaporate, leaving a thin, solid film of the pinacol on the plate.[4] If

the resulting film is too thin (weak absorption peaks), add another drop of the solution and

allow the solvent to evaporate.[4] If the peaks are too intense, the film is too thick; clean the

plate with acetone and create a new, thinner film.[4]

Place the salt plate into the sample holder of the FT-IR spectrometer.

Acquire the IR spectrum according to the instrument's operating instructions.

After analysis, clean the salt plates thoroughly with a dry solvent like acetone and return

them to a desiccator to prevent damage from moisture.[4][5]

Protocol for Liquid Samples (Pinacolone)
This protocol describes the "neat" sample technique for pure liquids.

Materials:

Pinacolone sample (1-2 drops)

Two salt plates (e.g., NaCl or KBr)

Pasteur pipette
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FT-IR spectrometer

Procedure:

Using a Pasteur pipette, place one to two drops of the liquid pinacolone onto the center of

one of the salt plates.[5][6]

Carefully place the second salt plate on top of the first, creating a thin liquid film "sandwich"

between the two plates.[5][6] The liquid should spread evenly between the plates.

Place the assembled salt plates into the sample holder of the FT-IR spectrometer.[5][6]

Acquire the IR spectrum.

Once the spectrum is obtained, disassemble the plates, clean them thoroughly with dry

acetone, and store them in a desiccator.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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